Cas no 1211676-83-3 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1211676-83-3
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• CID: 6590284
• PubChem ID: 45581338
• Update Time: 2025-07-02

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-1-(methylsulfonyl)-
• 1211676-83-3
• VU0523158-1
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-1-methylsulfonylpiperidine-4-carboxamide
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• F5834-2405
• AKOS024521622

• Inchi： 1S/C18H25N3O4S/c1-13(22)20-8-5-14-3-4-17(11-16(14)12-20)19-18(23)15-6-9-21(10-7-15)26(2,24)25/h3-4,11,15H,5-10,12H2,1-2H3,(H,19,23)
• InChI Key： NXMBAUFLBKKHPO-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NC2=CC3=C(C=C2)CCN(C(C)=O)C3)=O)CC1

Computed Properties

• Exact Mass: 379.157
• Monoisotopic Mass: 379.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide

Professional Introduction to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1211676-83-3)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1211676-83-3, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of a tetrahydroisoquinoline scaffold and a 4-carboxamide functional group suggests potential biological activities that are of great interest to researchers exploring new therapeutic modalities.

The structural composition of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide is characterized by its intricate arrangement of atoms, which includes an acetylated tetrahydroisoquinoline core and a methanesulfonyl-piperidine moiety. This unique configuration not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological interactions. The tetrahydroisoquinoline moiety is particularly noteworthy, as it is a known pharmacophore in many bioactive natural products and synthetic drugs. Its involvement in various pharmacological pathways has been extensively studied, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

In recent years, there has been a surge in research focused on developing new derivatives of tetrahydroisoquinoline-based compounds due to their demonstrated efficacy in modulating neurological functions. The acetylation at the 2-position of the tetrahydroisoquinoline ring in N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide introduces additional functionalization that can influence both the metabolic stability and binding affinity of the molecule. This has led to increased interest in exploring its potential as a lead compound for drug discovery programs targeting neurological and psychiatric disorders.

The methanesulfonyl-piperidine group appended to the molecule adds another layer of complexity and functionality. Piperidine derivatives are well-documented for their role in enhancing drug-like properties such as solubility, bioavailability, and metabolic stability. The methanesulfonyl group further enhances these characteristics by providing additional hydrogen bonding opportunities and improving the overall pharmacokinetic profile of the compound. Such modifications are often employed in medicinal chemistry to optimize lead compounds for clinical development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can impact biological activity. In the case of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide, these tools have been instrumental in predicting binding interactions with target proteins and enzymes. Studies have indicated that this compound may interact with various receptors and ion channels involved in neurotransmission, making it a promising candidate for further investigation.

The synthesis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrahydroisoquinoline core through established methods such as Bischler-Napieralski cyclization or Pictet-Spengler reaction. Subsequent functionalization steps include acetylation at the 2-position followed by introduction of the methanesulfonyl-piperidine moiety via nucleophilic substitution or other suitable coupling reactions.

The chemical stability of this compound under various storage conditions has also been a subject of investigation. Studies have shown that proper handling and storage at controlled temperatures can significantly enhance its shelf life while maintaining its structural integrity. This is crucial for ensuring consistent quality throughout preclinical and clinical development phases.

In terms of potential applications, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide shows promise as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block that can be further modified to explore different pharmacological profiles. Researchers are particularly interested in its potential as a scaffold for developing treatments for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

The impact of this compound on drug discovery extends beyond its immediate applications; it also contributes to our broader understanding of how structural motifs influence biological activity. By studying derivatives like N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-methanesulfonylpiperidine-4-carboxamide researchers can gain insights into the relationship between molecular structure and function at a fundamental level. These insights are invaluable for guiding future synthetic efforts aimed at developing safer and more effective therapeutic agents.

Ethical considerations also play a significant role in the development and use of such compounds. Ensuring that research is conducted responsibly with proper regulatory oversight is essential for maintaining public trust and advancing scientific progress responsibly. Collaborative efforts between academia research institutions pharmaceutical companies regulatory agencies contribute towards creating an environment where innovative yet ethical approaches can flourish leading breakthroughs without compromising societal values safety standards